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Compound of Interest

Compound Name: Lithium laurate

Cat. No.: B076421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lithium laurate, the lithium salt of lauric acid, is a metallic soap with increasing interest in

various scientific and industrial fields, including applications in drug delivery systems. Its

amphiphilic nature, thermal stability, and potential for self-assembly into ordered structures

make a thorough understanding of its physicochemical properties essential for formulation

development, material science, and chemical synthesis. This technical guide provides a

comprehensive overview of the core physicochemical properties of lithium laurate, detailed

experimental protocols for their determination, and a summary of relevant data for researchers

and professionals in drug development.

Core Physicochemical Properties
Lithium laurate is a white, powdery solid at room temperature.[1] Its fundamental properties

are summarized in the tables below.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b076421?utm_src=pdf-interest
https://www.benchchem.com/product/b076421?utm_src=pdf-body
https://www.benchchem.com/product/b076421?utm_src=pdf-body
https://www.benchchem.com/product/b076421?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lithium_laurate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Name Lithium dodecanoate [1][2]

Synonyms Lithium laurate [1][2]

Chemical Formula C₁₂H₂₃LiO₂ [1][2]

Molecular Weight 206.25 g/mol [1][2]

Appearance Colorless (white) solid [1]

Density 0.87 g/cm³ [1]

Crystal System Tetragonal [1]

Cell Parameters a = 2.83 nm, c = 1.17 nm [1]

Formula Units per Cell (Z) 24 [1]

Thermal Properties
Property Value Source(s)

Melting Point ~229.8 °C [1]

Thermal Decomposition Range 450 - 485 °C

Decomposition Product Lithium Carbonate (Li₂CO₃) [3]

Solubility and Micellar Properties
While precise quantitative solubility data for lithium laurate is not readily available in the

literature, it is generally characterized as follows:

Solvent Solubility Source(s)

Water Slightly soluble [1]

Ethanol Slightly soluble [1]

Diethyl Ether Slightly soluble [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Lithium_laurate
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-laurate
https://en.wikipedia.org/wiki/Lithium_laurate
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-laurate
https://en.wikipedia.org/wiki/Lithium_laurate
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-laurate
https://en.wikipedia.org/wiki/Lithium_laurate
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-laurate
https://en.wikipedia.org/wiki/Lithium_laurate
https://en.wikipedia.org/wiki/Lithium_laurate
https://en.wikipedia.org/wiki/Lithium_laurate
https://en.wikipedia.org/wiki/Lithium_laurate
https://en.wikipedia.org/wiki/Lithium_laurate
https://en.wikipedia.org/wiki/Lithium_laurate
https://www.benchchem.com/product/b076421
https://www.benchchem.com/product/b076421?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lithium_laurate
https://en.wikipedia.org/wiki/Lithium_laurate
https://en.wikipedia.org/wiki/Lithium_laurate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The self-assembly of lithium laurate in aqueous solution is a critical property. The Critical

Micelle Concentration (CMC) is the concentration at which surfactant molecules aggregate to

form micelles. While a specific experimental value for lithium laurate is not available, data for

the closely related sodium laurate provides a strong estimate.

Property Estimated Value Source(s)

Critical Micelle Concentration

(CMC)

~25.6 mmol/L (for Sodium

Laurate)

Experimental Protocols
This section details the methodologies for determining the key physicochemical properties of

lithium laurate.

Determination of Solubility
The solubility of lithium laurate can be determined using the isothermal equilibrium method.

Protocol:

Preparation of Saturated Solution: An excess amount of lithium laurate is added to a known

volume of the solvent (e.g., water, ethanol) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached. A thermostatically controlled shaker bath is

recommended.

Phase Separation: The suspension is allowed to stand at the same constant temperature

until the undissolved solid has settled. Centrifugation can be used to expedite this process.

Sampling: A known volume of the clear supernatant is carefully withdrawn using a calibrated

pipette.

Solvent Evaporation: The withdrawn sample is transferred to a pre-weighed container, and

the solvent is evaporated to dryness under controlled conditions (e.g., in a vacuum oven at a

temperature below the decomposition point of lithium laurate).
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Quantification: The container with the dry residue is weighed. The solubility is calculated as

the mass of the dissolved lithium laurate per volume or mass of the solvent.
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Experimental Workflow for Solubility Determination

Preparation

Equilibration

Phase Separation

Analysis

Add excess Lithium Laurate to solvent

Seal container

Agitate at constant temperature (24-48h)

Allow solid to settle

Centrifuge (optional)

Withdraw supernatant

Evaporate solvent

Weigh residue

Calculate solubility
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Workflow for CMC Determination by Conductometry

Solution Preparation

Measurement

Data Analysis

Prepare stock solution of Lithium Laurate

Perform serial dilutions

Measure specific conductance of each dilution

Plot conductance vs. concentration

Identify two linear regions

Determine intersection point (CMC)
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Workflow for Thermal Analysis (TGA/DSC)

Sample Preparation

Instrument Setup

Analysis Run

Data Analysis

Accurately weigh sample into pan

Purge with inert gas and set heating program

Heat sample at a constant rate

Analyze TGA curve for weight loss vs. temperature Analyze DSC thermogram for heat flow vs. temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lithium laurate - Wikipedia [en.wikipedia.org]

2. Lithium laurate | C12H23LiO2 | CID 23663659 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b076421?utm_src=pdf-body-img
https://www.benchchem.com/product/b076421?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Lithium_laurate
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-laurate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Lithium laurate | 14622-13-0 | Benchchem [benchchem.com]
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depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076421#physicochemical-properties-of-lithium-
laurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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